Cas no 2149519-53-7 (3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2149519-53-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6288403
• PubChem ID: 165836040
• Update Time: 2025-05-21

3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid
• 2149519-53-7
• EN300-1939009

• Inchi： 1S/C13H17BrO2/c1-8-5-6-10(9(2)12(8)14)13(3,4)7-11(15)16/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： MHIQBOJGHYEZKN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid

3-(3-Bromo-2,4-Dimethylphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(3-Bromo-2,4-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2149519-53-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a branched carboxylic acid moiety. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The bromine atom in the aromatic ring of 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid provides a reactive site for substitution reactions, enabling the synthesis of a wide range of derivatives. The dimethylphenyl group enhances the lipophilicity of the molecule, which is crucial for its potential applications in drug discovery and development. The methylbutanoic acid moiety imparts acidic properties, making the compound suitable for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid as a key intermediate in the synthesis of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the development of new anti-inflammatory agents. The brominated aromatic ring and the branched carboxylic acid structure were found to enhance the potency and selectivity of these agents, making them promising candidates for further clinical evaluation.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) explored the use of 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid in the synthesis of potential anticancer drugs. The compound was used as a building block to construct complex molecules with improved pharmacological properties. The results indicated that these derivatives exhibited enhanced cytotoxicity against various cancer cell lines, suggesting their potential as therapeutic agents.

The synthetic versatility of 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid has also been leveraged in the development of new materials and functional molecules. Researchers at Stanford University have utilized this compound to synthesize advanced polymers with unique mechanical and optical properties. These polymers have shown promise in applications ranging from biomedical devices to electronic components.

In addition to its synthetic applications, 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid has been studied for its biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This property makes it a potential lead compound for the development of new drugs targeting metabolic disorders.

The safety and toxicity profiles of 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid have been evaluated in several preclinical studies. These studies have generally reported low toxicity levels and good biocompatibility, which are essential factors for its use in pharmaceutical and biomedical applications. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-(3-bromo-2,4-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2149519-53-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive intermediate for synthetic chemistry and a promising candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in the fields of organic chemistry and medicinal chemistry.